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Compound of Interest

Compound Name: TMC353121

Cat. No.: B1682921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TMC353121 is a potent, small-molecule inhibitor of the respiratory syncytial virus (RSV) fusion

protein (F-protein).[1][2] It effectively blocks the entry of the virus into host cells by preventing

the fusion of the viral envelope with the cell membrane.[2][3] These characteristics make

TMC353121 a valuable tool for in vitro studies of RSV infection and the development of

antiviral therapeutics. Proper preparation of stock solutions is critical for obtaining accurate and

reproducible results in cell-based assays. This document provides detailed protocols for the

preparation, storage, and use of TMC353121 stock solutions in a cell culture setting.

Physicochemical Properties of TMC353121
A summary of the key physicochemical properties of TMC353121 is presented in Table 1. This

information is essential for accurate preparation of stock solutions and calculation of working

concentrations.
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Property Value Reference

Molecular Weight 558.71 g/mol [1]

Formula C₃₂H₄₂N₆O₃ [2][4]

CAS Number 857066-90-1 [1]

Appearance Solid [1]

Solubility Soluble in DMSO [2]

pEC₅₀ 9.9 [1][2]

Experimental Protocols
Materials

TMC353121 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Sterile, pyrogen-free water or phosphate-buffered saline (PBS) for dilutions

Vortex mixer

Calibrated pipettes and sterile tips

Protocol 1: Preparation of a High-Concentration Stock
Solution
This protocol describes the preparation of a 10 mM TMC353121 stock solution in DMSO.

Equilibrate Reagents: Allow the TMC353121 powder and DMSO to come to room

temperature before use.

Weighing the Compound: In a sterile environment (e.g., a biological safety cabinet),

accurately weigh the desired amount of TMC353121 powder. For example, to prepare 1 mL
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of a 10 mM stock solution, weigh out 5.59 mg of TMC353121.

Dissolving the Compound:

Add the appropriate volume of sterile DMSO to the vial containing the TMC353121
powder. To continue the example, add 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can be used to aid dissolution if necessary. Visually inspect the solution

to ensure there are no visible particulates.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[1]

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the high-concentration stock solution to final working

concentrations for cell-based assays. It is crucial to maintain a low final concentration of DMSO

in the cell culture medium to avoid solvent-induced cytotoxicity. The final DMSO concentration

should ideally be below 0.1%, and not exceed 0.5%.

Thaw Stock Solution: Thaw a single aliquot of the 10 mM TMC353121 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in sterile cell culture medium or PBS. For example, to prepare a 100 µM

intermediate solution from a 10 mM stock, dilute the stock 1:100 (e.g., 10 µL of 10 mM stock

+ 990 µL of medium).

Final Dilution: Add the appropriate volume of the intermediate or stock solution to the final

volume of cell culture medium to achieve the desired working concentration.
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Example: To prepare 1 mL of a 1 µM working solution from a 100 µM intermediate

solution, add 10 µL of the intermediate solution to 990 µL of cell culture medium. The final

DMSO concentration in this example would be 0.001%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound. This is essential to account for any effects

of the solvent on the cells.

Use Immediately: Use the freshly prepared working solutions for your cell culture

experiments immediately. Do not store diluted working solutions.
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Experimental Workflow for TMC353121 Solution Preparation
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Caption: Workflow for preparing TMC353121 stock and working solutions.
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Mechanism of Action of TMC353121
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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